2-(Benzylamino)-2-(4-chlorophenyl)acetonitrile

• IUPAC Name: 2-(benzylamino)-2-(4-chlorophenyl)acetonitrile
• InChI: InChI=1S/C15H13ClN2/c16-14-8-6-13(7-9-14)15(10-17)18-11-12-4-2-1-3-5-12/h1-9,15,18H,11H2
• InChI Key: XIWURKWOFJMTPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(C#N)C2=CC=C(C=C2)Cl
• Molecular Formula: C15H13ClN2
• Molecular Weight: 256.73 g/mol

Description

2-(Benzylamino)-2-(4-chlorophenyl)acetonitrile (BCPC) is a synthetic compound that has been studied extensively for its potential applications in the scientific research field. BCPC is a member of the class of compounds known as nitriles, and is composed of a benzyl group, a chlorine atom, and an amide group. BCPC has been found to have a variety of applications in the scientific research field, including its use as a reagent in organic synthesis, a catalyst in chemical reactions, and a potential therapeutic agent.

Scientific Research Applications

Photodecarboxylation and Photochemistry

• Studies show that irradiation of similar compounds in acetonitrile can lead to various transformations, indicating potential applications in photochemical processes. This involves the transformation of compounds under irradiation into corresponding thiazoles, thiazolines, and benzonitriles, revealing the significance of acetonitrile in photochemical reactions (Suzuki et al., 1976).

Organic Synthesis and Catalysis

• In organic synthesis, acetonitrile serves as a solvent in reactions like the demethylation of 2′-methoxyacetophenones, indicating its role in facilitating various organic transformations. This highlights the versatility of acetonitrile in different synthetic routes, including those involving 2-(Benzylamino)-2-(4-chlorophenyl)acetonitrile (Kawamura et al., 1994).

Fluorescence and Sensing Applications

• A novel fluorescent reagent developed for hydroperoxides, which reacts with hydroperoxides in acetonitrile to give a fluorescent derivative, indicates the potential use of similar compounds in fluorescence and sensing applications. This demonstrates the application in developing sensors or probes for specific molecules or reactions (Onoda et al., 2003).

Cyclization and Structural Transformations

• Research on the cyclization of similar compounds in acetonitrile suggests possible applications in the synthesis of new molecules with unique structures. These studies contribute to understanding how structural transformations can be achieved in organic chemistry, which is crucial for developing new pharmaceuticals and materials (Bekhli et al., 1970).

Medicinal Chemistry and Biological Activities

• The synthesis of benzylamino coumarin derivatives in acetonitrile highlights its use in medicinal chemistry. These compounds exhibit a wide range of biological activities, indicating the potential application of this compound in the development of new therapeutic agents (Ghafuri et al., 2014).

Chromatography and Separation Techniques

• Acetonitrile's role in chromatographic systems, used for separating various organic compounds, demonstrates its importance in analytical chemistry. This could be relevant for the purification or analysis of this compound (Corbin et al., 1960).